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Compound of Interest

Compound Name: Nitric acid

Cat. No.: B089290 Get Quote

Working with nitric acid demands rigorous safety protocols to protect laboratory personnel and

ensure the integrity of research. This guide provides essential, step-by-step procedures for the

safe handling, use, and disposal of nitric acid, tailored for researchers, scientists, and drug

development professionals. By adhering to these protocols, you can mitigate the significant

risks associated with this corrosive and highly reactive chemical.

Essential Personal Protective Equipment (PPE)
The first line of defense when handling nitric acid is appropriate personal protective

equipment.[1][2][3] Nitric acid can cause severe chemical burns upon contact with skin or

eyes.[1] Therefore, a comprehensive PPE ensemble is mandatory.

Eye and Face Protection:

Safety Goggles: Chemical splash goggles are the minimum requirement for eye protection.

[1]

Face Shield: For enhanced protection, especially when handling larger volumes (>200ml) or

when there is a higher risk of splashing, a full-face shield should be worn in addition to safety

goggles.[4][5]

Hand Protection: The choice of gloves is critical, as nitric acid can quickly penetrate common

laboratory gloves. Standard nitrile gloves offer very limited protection and should be avoided for
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direct contact.[4][6] Double gloving can provide an additional layer of safety.[4] For prolonged

exposure or handling of concentrated nitric acid, more robust gloves are necessary.

Glove Material Concentration/Use Case Breakthrough Time/Rating

Nitrile
Incidental contact with low

concentrations (e.g., 10%)

Very short; <5 minutes for

concentrated acid.[4][6]

Change immediately if

splashed.

Neoprene
Incidental exposure and

prolonged use

Good protection; 5 mil

neoprene gloves can last 10–

30 minutes.[4][6]

Butyl Rubber
Handling concentrated nitric

acid

Recommended for its high

resistance to corrosive acids.

[7][8][9]

Viton
Handling concentrated nitric

acid

Preferable for its excellent

chemical resistance, though it

may reduce dexterity.[7][10]

Body Protection:

Lab Coat: A buttoned, appropriately sized lab coat must be worn to protect against splashes.

[1][7]

Acid-Resistant Apron: When working with larger volumes, an acid-resistant apron worn over

the lab coat is recommended.[4]

Full-Length Pants and Closed-Toe Shoes: To prevent skin exposure, full-length pants and

closed-toe shoes are required at all times in the laboratory.[1][7]

Respiratory Protection: All work with nitric acid must be conducted within a certified chemical

fume hood to prevent the inhalation of corrosive and toxic vapors.[7][10] If there is a potential

for exceeding permissible exposure limits, a respirator may be necessary, and in such cases,

consultation with Environmental Health & Safety (EH&S) is required.[7]
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Operational Plan: A Step-by-Step Protocol for Safe
Handling
This protocol outlines the essential steps for safely using nitric acid in a laboratory setting,

from initial preparation to final disposal.

1. Preparation and Engineering Controls:

Designated Area: All work with nitric acid must be performed in a designated area,

specifically within a properly functioning chemical fume hood.[4][6]

Emergency Equipment: Ensure an eyewash station and safety shower are immediately

accessible within a ten-second travel distance.[6][10]

Material Compatibility: Use only glassware and equipment free from organic materials or

other incompatibles to prevent violent reactions.[4]

Dilution Procedure: When diluting nitric acid, always add the acid slowly to water, never the

other way around, to prevent a violent reaction and splashing.[3][5]

2. Handling and Use:

Don PPE: Before handling nitric acid, put on all required PPE as detailed above.

Transporting: Use a secondary containment carrier, such as a polyethylene bottle carrier,

when transporting nitric acid.[4]

Dispensing: Pour nitric acid carefully to avoid splashes. Keep containers closed when not in

use.[11]

3. Storage:

Segregation: Store nitric acid separately from incompatible materials, including organic

compounds, flammable liquids, reducing agents, and metals.[1][2][10][12]

Location: Store in a cool, dry, well-ventilated area, away from direct sunlight and heat

sources.[5] Containers should be stored below eye level, but not on the floor.[4][6]
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Containment: Use secondary containment, such as a Nalgene tray, to segregate nitric acid
from other acids in a corrosives cabinet.[11]

Disposal Plan: Managing Nitric Acid Waste
Improper disposal of nitric acid waste is a major cause of laboratory incidents.[10] A

meticulous disposal plan is crucial.

1. Waste Segregation:

Dedicated Waste Container: Collect nitric acid and nitric acid-containing waste in a

designated, properly labeled container.[10]

No Mixing: It is critical to never mix nitric acid waste with organic waste of any kind, as this

can lead to violent explosions.[10][12]

2. Neutralization (if applicable):

Controlled Conditions: Neutralization can be a safe disposal method but must be performed

under controlled conditions, wearing appropriate PPE, and in a well-ventilated area like a

fume hood.[13][14]

Procedure:

If necessary, first dilute the concentrated nitric acid by slowly adding it to water.[13]

Place the acid solution in an acid-resistant container.

Slowly add a neutralizing agent, such as sodium bicarbonate or another suitable base,

while stirring.[13][14]

Monitor the pH of the solution using a pH meter or pH paper until a neutral pH is achieved.

[13]

Final Disposal: The resulting neutral salt solution may often be disposed of down the drain,

but always check with local regulations first.[13]

3. Hazardous Waste Collection:
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Labeling and Storage: Securely close and label the hazardous waste container. Store it in a

designated secondary containment area while awaiting pickup.

Professional Disposal: Contact your institution's Environmental Health & Safety (EH&S)

department to schedule a pickup for the hazardous waste.[10]

Emergency Procedures
Spills:

Small Spills (<1 Liter): Wearing appropriate PPE, confine the spill using an inert absorbent

material like sand or a commercial spill kit.[1][11] The cleanup materials must be collected,

double-bagged, labeled as hazardous waste, and disposed of by EH&S.[10]

Large Spills (>1 Liter): Evacuate the area and contact EH&S or emergency services

immediately.[11]

Exposure:

Skin or Eye Contact: Immediately flush the affected area with copious amounts of water for

at least 15 minutes using a safety shower or eyewash station.[10]

Medical Attention: Seek immediate medical attention for any exposure.[10]

Below is a logical workflow for the safe handling of nitric acid, from preparation to disposal.
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1. Preparation

2. Handling & Use

3. Waste Disposal

4. Emergency Response

Designate Fume Hood

Don Appropriate PPE

Verify Eyewash/Shower Access

Transport in Secondary Container

Proceed to Handling

Perform Work in Fume Hood

Store Properly When Not in Use

Collect in Designated Waste Container

Generate Waste

Segregate from Organics

Label as Hazardous Waste

Arrange EH&S Pickup

End

Spill Response Exposure ResponseStart

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Nitric Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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